Cas no 1807030-28-9 (5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine
• CAS No: 1807030-28-9
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4865397
• Update Time: 2025-10-06

5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-5(2-12)6(9)3-13-7(4)8(10)11/h3,8H,1H3
• InChI Key： BZFXJKGXQPTVNC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1807030-28-9)

5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1807030-28-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique chloro-cyano-difluoromethyl substitution pattern, serves as a critical building block in the synthesis of advanced heterocyclic compounds. Its molecular structure, featuring a pyridine core with strategic functional groups, enables diverse applications in drug discovery and material science.

In recent years, the demand for halogenated pyridines like 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine has surged due to their role in developing next-generation agrochemicals and biologically active molecules. Researchers are particularly interested in its electron-withdrawing properties, which enhance reactivity in cross-coupling reactions—a hot topic in green chemistry and catalytic synthesis. The compound's difluoromethyl group is also pivotal for modulating lipophilicity and metabolic stability, making it a sought-after moiety in medicinal chemistry.

The synthesis of CAS 1807030-28-9 typically involves multistep organic transformations, including halogenation, cyanation, and difluoromethylation. These processes align with the industry's shift toward atom-efficient methodologies, a trend driven by environmental regulations and cost optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, addressing the growing market demand for high-performance intermediates.

From an industrial perspective, 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine is often discussed in the context of patent landscapes and intellectual property due to its potential in proprietary formulations. Its compatibility with continuous flow chemistry—a breakthrough technology for scalable manufacturing—further elevates its commercial viability. Notably, the compound's thermal stability and solubility profile make it suitable for high-throughput screening platforms, a key focus area in precision medicine development.

Emerging applications of this pyridine derivative extend to electronic materials, where its conjugated system contributes to charge transport properties. This aligns with the global push for organic semiconductors in flexible electronics. Furthermore, its bioisostere potential—replacing traditional aromatic groups in drug design—has sparked discussions in computational chemistry forums, reflecting the intersection of AI-driven molecular modeling and experimental research.

Quality control protocols for CAS 1807030-28-9 emphasize residual solvent analysis and heavy metal limits, adhering to ICH guidelines. Such rigor caters to the pharmaceutical industry's stringent standards, particularly for GMP-grade intermediates. Storage recommendations typically highlight protection from moisture and light degradation, ensuring long-term stability—a frequent query among logistics specialists and procurement managers.

In summary, 5-Chloro-4-cyano-2-(difluoromethyl)-3-methylpyridine (CAS No. 1807030-28-9) represents a versatile chemical entity at the forefront of applied chemistry. Its multifaceted utility across life sciences and advanced materials underscores its importance in contemporary research, while its synthetic accessibility positions it as a staple in industrial chemistry workflows. As innovation accelerates in targeted therapeutics and smart materials, this compound is poised to remain a high-value intermediate in the global chemical supply chain.